Cas no 114303-55-8 (Caffeine)
Caffeine structure
Product Name:Caffeine
CAS No:114303-55-8
MF:C8H10N4O2
MW:194.1906
CID:5097624
Update Time:2023-03-21
Caffeine Chemical and Physical Properties
Names and Identifiers
-
- caffeine
- Guaranine
- 1,3,7-Trimethylxanthine
- Thein
- Methyltheobromine
- Cafeina
- Theine
- Koffein
- Mateina
- Alert-pep
- Caffein
- Cafipel
- Coffeine
- Refresh'n
- Caffedrine
- Stim
- Cafamil
- Cafecon
- Caffine
- Dexitac
- Nodaca
- Vivarin
- Anhydrous caffeine
- No-Doz
- Eldiatric C
- 7-Methyltheophylline
- Hycomine
- Organex
- Nix Nap
- Methyltheobromide
- Coffeinum
- Durvitan
- Coffein
- Phensal
- 3,7-Dihydro-1,3,7-trimethyl-1H-purine-2,6-dione
- Caffeine, synthetic
- Quick-Pep
- Tirend
- 1,3,7-Trimethyl-2,6-dioxopurine
- 1,3,7-Trimethylpurine-2,6-dione
- Caffeine
-
- Inchi： 1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3
- InChI Key： RYYVLZVUVIJVGH-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N=CN2C)N(C)C(N1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 293
- XLogP3: -0.1
- Topological Polar Surface Area: 58.4
Caffeine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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